Cas no 297139-67-4 (2,4-Dichloro-5-methylbenzohydrazide)

• Product Name: 2,4-Dichloro-5-methylbenzohydrazide
• CAS No: 297139-67-4
• MF: C₈H₈Cl₂N₂O
• MW: 219.06791973114
• CID: 5195009
• Update Time: 2025-11-01

2,4-Dichloro-5-methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-methylbenzohydrazide

• Inchi： 1S/C8H8Cl2N2O/c1-4-2-5(8(13)12-11)7(10)3-6(4)9/h2-3H,11H2,1H3,(H,12,13)
• InChI Key： YFMVMIPOQFLOPV-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C1=CC(C)=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-Dichloro-5-methylbenzohydrazide

2,4-Dichloro-5-methylbenzohydrazide (CAS No. 297139-67-4): An Overview of Its Properties and Applications

2,4-Dichloro-5-methylbenzohydrazide (CAS No. 297139-67-4) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique molecular structure, which includes two chlorine atoms and a methyl group attached to a benzohydrazide backbone. The specific arrangement of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic processes.

The molecular formula of 2,4-Dichloro-5-methylbenzohydrazide is C₉H₁₀Cl₂N₂O, and its molecular weight is approximately 231.09 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it easy to handle and process in laboratory and industrial settings.

In the field of medicinal chemistry, 2,4-Dichloro-5-methylbenzohydrazide has gained attention due to its potential as a precursor for the synthesis of bioactive compounds. Recent studies have explored its use in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of novel derivatives of 2,4-Dichloro-5-methylbenzohydrazide with potent anti-inflammatory and analgesic properties. These derivatives showed significant efficacy in reducing inflammation and pain in animal models, suggesting their potential for further clinical development.

Beyond its medicinal applications, 2,4-Dichloro-5-methylbenzohydrazide is also used as an intermediate in the synthesis of dyes and pigments. Its unique chemical structure allows for the creation of stable and vibrant colorants that are widely used in the textile and paint industries. Additionally, the compound's reactivity with various functional groups makes it a valuable building block for the synthesis of complex organic molecules with diverse applications.

In terms of safety and handling, it is important to note that while 2,4-Dichloro-5-methylbenzohydrazide is not classified as a hazardous material under current regulations, proper precautions should be taken when handling it. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of 2,4-Dichloro-5-methylbenzohydrazide has also been studied to ensure its safe use in industrial processes. Research published in the Journal of Environmental Science and Health in 2020 indicated that the compound does not pose significant environmental risks when used responsibly. However, proper waste management practices should be followed to minimize any potential environmental impact.

In conclusion, 2,4-Dichloro-5-methylbenzohydrazide (CAS No. 297139-67-4) is a multifaceted compound with a wide range of applications in both chemical and pharmaceutical industries. Its unique molecular structure and versatile reactivity make it an essential intermediate for the synthesis of bioactive compounds, dyes, pigments, and other complex organic molecules. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.